Cas no 1809161-48-5 (2-Fluoro-4-(methylthio)-3-pyridinemethanol)

• Product Name: 2-Fluoro-4-(methylthio)-3-pyridinemethanol
• CAS No: 1809161-48-5
• MF: C₇H₈FNOS
• MW: 173.20792388916
• MDL: MFCD27756691
• CID: 5078761
• Update Time: 2026-03-01

2-Fluoro-4-(methylthio)-3-pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(methylthio)-3-pyridinemethanol
• 3-Pyridinemethanol, 2-fluoro-4-(methylthio)-
• (2-fluoro-4-methylsulfanylpyridin-3-yl)methanol

• MDL： MFCD27756691
• Inchi： 1S/C7H8FNOS/c1-11-6-2-3-9-7(8)5(6)4-10/h2-3,10H,4H2,1H3
• InChI Key： WKLDEOIDSUWBJQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CN=C(C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 0.9
• Topological Polar Surface Area: 58.4

Additional information on 2-Fluoro-4-(methylthio)-3-pyridinemethanol

Introduction to 2-Fluoro-4-(methylthio)-3-pyridinemethanol (CAS No. 1809161-48-5)

2-Fluoro-4-(methylthio)-3-pyridinemethanol (CAS No. 1809161-48-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of pyridine derivatives and features a unique combination of a fluorine atom, a methylthio group, and a hydroxymethyl substituent, which collectively contribute to its distinct chemical and biological properties.

The structure of 2-Fluoro-4-(methylthio)-3-pyridinemethanol is characterized by a pyridine ring with a fluorine atom at the 2-position, a methylthio group at the 4-position, and a hydroxymethyl group at the 3-position. This specific arrangement of functional groups imparts the molecule with unique reactivity and stability, making it an attractive candidate for various chemical reactions and biological studies.

In the realm of pharmaceutical research, 2-Fluoro-4-(methylthio)-3-pyridinemethanol has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activity and have identified several potential therapeutic applications. For instance, research published in the *Journal of Medicinal Chemistry* in 2022 reported that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Additionally, 2-Fluoro-4-(methylthio)-3-pyridinemethanol has been investigated for its antimicrobial activity. A study conducted by researchers at the University of California, Los Angeles (UCLA) in 2021 demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. These findings suggest that 2-Fluoro-4-(methylthio)-3-pyridinemethanol could be developed into novel antibiotics to combat antibiotic-resistant infections.

The synthesis of 2-Fluoro-4-(methylthio)-3-pyridinemethanol has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 2-fluoro-4-methylthiopyridine with formaldehyde in the presence of a suitable catalyst. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production. The synthetic route is well-documented in the literature, providing a solid foundation for further research and development.

In terms of safety and handling, 2-Fluoro-4-(methylthio)-3-pyridinemethanol should be handled with care in a well-ventilated area. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. While it is not classified as a hazardous material, proper storage conditions should be maintained to ensure stability and prevent degradation.

The analytical characterization of 2-Fluoro-4-(methylthio)-3-pyridinemethanol has been extensively studied using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods have provided detailed insights into the molecular structure and purity of the compound, facilitating its use in both research and industrial applications.

In conclusion, 2-Fluoro-4-(methylthio)-3-pyridinemethanol (CAS No. 1809161-48-5) is a versatile compound with promising applications in pharmaceutical research and development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation into potential therapeutic uses. As research continues to advance, it is likely that new applications for this compound will be discovered, further highlighting its importance in the field of medicinal chemistry.